Ethyl 3-aminohex-2-enoate

• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• IUPAC Name: ethyl 3-aminohex-2-enoate
• InChI: InChI=1S/C8H15NO2/c1-3-5-7(9)6-8(10)11-4-2/h6H,3-5,9H2,1-2H3
• InChI Key: WLIGDZJHZGUCTD-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=CC(=O)OCC)N

Description

Ethyl 3-aminohex-2-enoate is a useful research compound. Its molecular formula is C8H15NO2 and its molecular weight is 157.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 3-oxo-hexanoate (100 g, 0.63 mmol) was dissolved in 400 ml of diethyl ether and ammonia was bobbled through the solution for 8 hours. During the reaction magnesium sulfate was added in portions as a drying agent. When no starting material was detected on TLC, the mixture was filtered, and the solvent was evaporated to afford 75 g (76%) of ethyl 3-amino-hex-2-enoate as an oil. 1H--NMR (CDCl3, 200 MHz) δ: 0.95 (t, 3 H); 1.25 (t, 3 H); 1.58 (sextet, 2 H); 2.09 (t, 2 H); 4.11 (q, 2 H); 4.52 (s, 1 H).